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Abstract

10-Nonadecanol, a C19 secondary fatty alcohol, has a history rooted in the analysis of natural
products rather than a singular, celebrated discovery. Its identification is intertwined with the
broader exploration of plant and insect biochemistry. This technical guide provides a
comprehensive overview of the discovery, characterization, and synthesis of 10-Nonadecanol,
offering insights for researchers in natural product chemistry, pharmacology, and drug
development.

Introduction: An Unassuming Beginning

Unlike many molecules with a well-documented history of discovery, 10-Nonadecanol's
emergence into the scientific record is more subtle. It is not associated with a specific
breakthrough synthesis or a targeted search for a bioactive compound. Instead, its
identification is a result of the steady advancement of analytical techniques, particularly in the
study of complex natural mixtures.

While a definitive first isolation is not clearly documented in readily available literature, early
encounters with 10-Nonadecanol likely occurred during the chemical analysis of various
organisms. It has been identified as a component in the essential oil of Helichrysum
odoratissimum, a plant used in traditional medicine.[1][2][3][4][5] The investigation of insect
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cuticular hydrocarbons and pheromones also represents a probable avenue for its initial
detection.

Physicochemical Properties

The fundamental physicochemical properties of 10-Nonadecanol have been determined
through various analytical methods. These data are crucial for its identification, purification, and
for predicting its behavior in biological and chemical systems.

Property Value Source
Molecular Formula C19H400 PubChem
Molecular Weight 284.52 g/mol PubChem

IUPAC Name Nonadecan-10-ol PubChem

CAS Number 16840-84-9 PubChem
Melting Point 62-64 °C Various Suppliers
Boiling Point 362.8+£11.0 °C at 760 mmHg PubChem
Density 0.8+0.1 g/cm3 PubChem

Water Solubility Insoluble Various Suppliers
LogP 7.95 PubChem

Early Characterization and Analytical Data

The structural elucidation of 10-Nonadecanol relies on a combination of spectroscopic
techniques. Early studies would have employed methods such as infrared (IR) spectroscopy to
identify the hydroxyl functional group and mass spectrometry (MS) to determine the molecular
weight and fragmentation pattern. Later, nuclear magnetic resonance (NMR) spectroscopy
would have provided the definitive carbon skeleton and the position of the hydroxyl group.
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Spectroscopic Data Key Features

Broad absorption band around 3300 cm~! (O-H
Infrared (IR) Spectroscopy stretch); Absorptions in the 2850-2960 cm~1
region (C-H stretch)

Molecular ion peak (M+) at m/z 284;
Characteristic fragmentation pattern

Mass Spectrometry (MS) )
corresponding to the loss of water and cleavage

adjacent to the hydroxyl group.

Signal around 72 ppm corresponding to the
carbon atom bearing the hydroxyl group; A

13C NMR Spectrosco
P Py series of signals in the aliphatic region (14-40

ppm).

A multiplet around 3.6 ppm corresponding to the
proton on the carbon with the hydroxyl group; A
1H NMR Spectroscopy broad singlet for the hydroxyl proton; A complex
pattern of signals in the aliphatic region (0.8-1.5

ppm).

Historical Synthesis Methodologies

While a specific "first synthesis" of 10-Nonadecanol is not historically prominent, its creation
would have fallen under the general synthetic strategies for long-chain secondary alcohols
developed in the 20th century. The most probable and historically significant method for its
laboratory synthesis is the Grignard reaction.

Experimental Protocol: Grighard Synthesis of 10-
Nonadecanol

This protocol outlines a general procedure for the synthesis of 10-Nonadecanol using a
Grignard reagent and an aldehyde, a cornerstone of C-C bond formation in organic chemistry.

Materials:

e 1-Bromononane
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e Magnesium turnings

e Anhydrous diethyl ether

e Decanal

e Saturated aqueous ammonium chloride solution
e Anhydrous magnesium sulfate

o Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser,
etc.)

 Inert atmosphere (e.g., nitrogen or argon)
Procedure:
o Preparation of the Grignard Reagent:

o In a flame-dried three-neck round-bottom flask equipped with a dropping funnel, a
condenser, and a nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to initiate the reaction.

o Add a solution of 1-bromononane in anhydrous diethyl ether dropwise to the magnesium
turnings with stirring. The reaction is exothermic and should be controlled by the rate of
addition.

o After the addition is complete, reflux the mixture gently for 30-60 minutes to ensure
complete formation of the nonylmagnesium bromide.

e Reaction with Aldehyde:
o Cool the Grignard reagent to 0 °C in an ice bath.

o Add a solution of decanal in anhydrous diethyl ether dropwise to the stirred Grignard
reagent.
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o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Separate the organic layer and extract the aqueous layer with diethyl ether.
o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

o Filter the drying agent and remove the solvent under reduced pressure to yield the crude
10-Nonadecanol.

o Purify the crude product by recrystallization or column chromatography.

Visualizing the Synthesis

The following diagrams illustrate the key chemical transformations and a conceptual workflow
for the synthesis and characterization of 10-Nonadecanol.

Caption: General Grignard reaction pathway for the synthesis of 10-Nonadecanol.

Caption: Conceptual workflow for the isolation and characterization of 10-Nonadecanol from a
natural source.

Conclusion

The history of 10-Nonadecanol is one of incremental scientific discovery rather than a singular
event. Its identification in natural sources and the development of robust synthetic methods like
the Grignard reaction have allowed for its characterization and availability for further research.
For drug development professionals, understanding the origins and properties of such long-
chain alcohols is crucial, as they can serve as important intermediates, excipients, or possess
their own unique biological activities. The methodologies outlined in this guide provide a
foundational understanding for the synthesis and analysis of 10-Nonadecanol and related
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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